Cas no 83939-58-6 (5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI))

• Product Name: 5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI)
• CAS No: 83939-58-6
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD14584769
• CID: 706954
• PubChem ID: 13111243
• Update Time: 2025-04-19

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI)
• 2-Chloro-4-methyl-5H,6H,7H-cyclopenta[d]pyrimidine
• 2-Chloro-4-methyl-6,7-dihydro-5H-cyclopenta[b]pyridine
• 2-chloro-4-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• 2-chloro-4-methyl-5,6-trimethylenepyrmidine
• 2-Chloro-6,7-dihydro-4-methyl-5H-cyclopenta[d]pyrimidine
• J-508764
• MFCD14584769
• CS-0456116
• SCHEMBL1586850
• 83939-58-6
• 11D-058
• AKOS005069490
• 5H-Cyclopentapyrimidine, 2-chloro-6,7-dihydro-4-methyl-

• MDL： MFCD14584769
• Inchi： 1S/C8H9ClN2/c1-5-6-3-2-4-7(6)11-8(9)10-5/h2-4H2,1H3
• InChI Key： NBDRJKOKVCELFL-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 168.04500
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 58-62°
• PSA: 25.78000
• LogP: 1.92710

5H-Cyclopentapyrimidine,2-chloro-6,7-dihydro-4-methyl- (9CI) Security Information

• HazardClass：IRRITANT